Cas no 883500-88-7 (7-Fluoro-1H-indole-5-carbonitrile)

• Product Name: 7-Fluoro-1H-indole-5-carbonitrile
• CAS No: 883500-88-7
• MF: C₉H₅FN₂
• MW: 160.14780497551
• MDL: MFCD04037880
• CID: 890831
• PubChem ID: 3864728
• Update Time: 2024-10-26

7-Fluoro-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-CYANO-7-FLUOROINDOLE
• 7-fluoro-1H-indole-5-carbonitrile
• 5-Cyano-7-fluoro-1H-indole
• PC6968
• 1H-Indole-5-carbonitrile, 7-fluoro-
• XPJWXNPTGJIGIL-UHFFFAOYSA-N
• FCH848602
• AS06861
• SY246218
• BB 0260113
• 7-Fluoro-1H-indole-5-carbonitrile (ACI)
• SCHEMBL8530077
• SB73900
• MFCD04037880
• AS-57705
• 883500-88-7
• CS-0317015
• AKOS006292643
• DTXSID50397573
• 7-Fluoro-1H-indole-5-carbonitrile

• MDL： MFCD04037880
• Inchi： 1S/C9H5FN2/c10-8-4-6(5-11)3-7-1-2-12-9(7)8/h1-4,12H
• InChI Key： XPJWXNPTGJIGIL-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C(NC=C2)=C(F)C=1

Computed Properties

• Exact Mass: 160.04400
• Monoisotopic Mass: 160.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 1.9

Experimental Properties

• PSA: 39.58000
• LogP: 2.17868

7-Fluoro-1H-indole-5-carbonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles